![molecular formula C21H21FN2O2S B297737 3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one](/img/structure/B297737.png)
3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one
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Overview
Description
3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 is a curcumin analog, which means it is a chemical compound that has a similar structure to curcumin, a natural compound found in turmeric.
Mechanism of Action
The mechanism of action of 3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one is not fully understood. However, it has been shown to inhibit the NF-κB pathway, which is a signaling pathway that plays a key role in inflammation and cancer. This compound has also been shown to activate the Nrf2 pathway, which is a signaling pathway that plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have anti-oxidant properties by increasing the production of antioxidant enzymes. In addition, this compound has been shown to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one is that it is a synthetic compound, which means it can be easily synthesized in a laboratory setting. This compound has also been shown to have low toxicity, which makes it a potentially safe compound for use in lab experiments. One of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of 3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one. One direction is to further elucidate its mechanism of action in order to optimize its therapeutic potential. Another direction is to study the effects of this compound in animal models of various diseases. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored. Finally, the development of more potent analogs of this compound should be pursued.
Synthesis Methods
3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3-ethyl-2-thioxo-4-thiazolidinone with ethylamine to form 3-ethyl-2-(ethylimino)thiazolidin-4-one. This compound is then reacted with 3-fluorobenzyl bromide to form 3-ethyl-2-(ethylimino)-5-(3-fluorobenzyl)thiazolidin-4-one. The final step involves the reaction of this compound with 2-hydroxybenzaldehyde to form this compound.
Scientific Research Applications
3-Ethyl-2-(ethylimino)-5-{2-[(3-fluorobenzyl)oxy]benzylidene}-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has been studied in various cancer cell lines and has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. This compound has also been shown to have neuroprotective effects and has been studied in various neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease.
Properties
Molecular Formula |
C21H21FN2O2S |
---|---|
Molecular Weight |
384.5 g/mol |
IUPAC Name |
(5Z)-3-ethyl-2-ethylimino-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C21H21FN2O2S/c1-3-23-21-24(4-2)20(25)19(27-21)13-16-9-5-6-11-18(16)26-14-15-8-7-10-17(22)12-15/h5-13H,3-4,14H2,1-2H3/b19-13-,23-21? |
InChI Key |
SCJRXHYDJOTYLK-CUVVSLBBSA-N |
Isomeric SMILES |
CCN=C1N(C(=O)/C(=C/C2=CC=CC=C2OCC3=CC(=CC=C3)F)/S1)CC |
SMILES |
CCN=C1N(C(=O)C(=CC2=CC=CC=C2OCC3=CC(=CC=C3)F)S1)CC |
Canonical SMILES |
CCN=C1N(C(=O)C(=CC2=CC=CC=C2OCC3=CC(=CC=C3)F)S1)CC |
Origin of Product |
United States |
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